Cas no 869943-14-6 (4-amino-5-chloro(difluoro)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-chloro(difluoro)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 869943-14-6
• MF: C₃H₃ClF₂N₄S
• MW: 200.597523927689
• MDL: MFCD03423398
• CID: 3057049
• PubChem ID: 7174121
• Update Time: 2025-04-21

4-amino-5-chloro(difluoro)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(chloro-difluoro-methyl)-4 H -[1,2,4]triazole-3-thiol
• 4-amino-5-[chloro(difluoro)methyl]-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(chlorodifluoromethyl)-4h-1,2,4-triazole-3-thiol
• ALBB-029082
• EN300-228879
• 4-amino-5-[chloro(difluoro)methyl]-1,2,4-triazole-3-thiol
• 4-amino-5-(chloro-difluoro-methyl)-4 h-[1,2,4]triazole-3-thiol
• 4-Amino-5-(chloro-difluoro-methyl)-4H-[1,2,4]triazole-3-thiol
• MFCD03423398
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(chlorodifluoromethyl)-
• 4-AMINO-5-[CHLORO(DIFLUORO)METHYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• VS-02387
• CS-0267399
• AKOS000305525
• 869943-14-6
• C3H3ClF2N4S
• STK346802
• 4-amino-3-[chloro(difluoro)methyl]-1H-1,2,4-triazole-5-thione
• BBL010212
• 4-amino-5-chloro(difluoro)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423398
• Inchi： 1S/C3H3ClF2N4S/c4-3(5,6)1-8-9-2(11)10(1)7/h7H2,(H,9,11)
• InChI Key： ROHVAOYJHGAGSU-UHFFFAOYSA-N
• SMILES： ClC(C1=NNC(N1N)=S)(F)F

Computed Properties

• Exact Mass: 199.9735013Da
• Monoisotopic Mass: 199.9735013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles